Cas no 64358-32-3 (4-n-Butyl-3'-iodobenzophenone)

• Product Name: 4-n-Butyl-3'-iodobenzophenone
• CAS No: 64358-32-3
• MF: C₁₇H₁₇IO
• MW: 364.220757246017
• CID: 1678376
• PubChem ID: 24723058
• Update Time: 2025-09-25

4-n-Butyl-3'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-butylphenyl)-(3-iodophenyl)methanone
• LogP
• 4-n-Butyl-3'-iodobenzophenone
• DTXSID60641751
• MFCD07775714
• (4-Butylphenyl)(3-iodophenyl)methanone
• 64358-32-3
• AKOS009339716

• MDL： MFCD07775714
• Inchi： 1S/C17H17IO/c1-2-3-5-13-8-10-14(11-9-13)17(19)15-6-4-7-16(18)12-15/h4,6-12H,2-3,5H2,1H3
• InChI Key： LLTFZPUYDAAGKV-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(C1C=CC(=CC=1)CCCC)=O

Computed Properties

• Exact Mass: 364.03201
• Monoisotopic Mass: 364.03241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.425
• Boiling Point: 433.9°C at 760 mmHg
• Flash Point: 216.2°C
• Refractive Index: 1.603
• PSA: 17.07